![molecular formula C27H28N2O5 B279935 (8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile](/img/structure/B279935.png)
(8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, also known as DMCHC, is a synthetic compound that belongs to the family of chromene derivatives. DMCHC has been extensively studied in recent years due to its potential applications in scientific research, particularly in the field of drug discovery.
Mechanism of Action
(8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. This compound has also been found to inhibit the activity of the protein kinase B (Akt) signaling pathway, which is involved in the progression of cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
(8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has several advantages as a research tool, including its ease of synthesis, low cost, and high stability. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on (8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. One area of interest is the development of more potent analogs of this compound with improved pharmacological properties. Another area of interest is the investigation of the mechanisms underlying this compound's anti-cancer and anti-inflammatory effects, with the goal of identifying new targets for drug development. Additionally, the potential use of this compound as a diagnostic tool for certain diseases is an area of interest for future research.
Synthesis Methods
The synthesis of (8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves the reaction of 3,4-dimethoxybenzaldehyde and 3,4-dimethoxyacetophenone with malononitrile in the presence of ammonium acetate as a catalyst. The resulting product is then treated with hydrazine hydrate to obtain the final compound.
Scientific Research Applications
(8Z)-2-amino-8-(3,4-dimethoxybenzylidene)-4-(3,4-dimethoxyphenyl)-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been found to exhibit various pharmacological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. It has been studied extensively as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
Molecular Formula |
C27H28N2O5 |
---|---|
Molecular Weight |
460.5 g/mol |
IUPAC Name |
(8Z)-2-amino-4-(3,4-dimethoxyphenyl)-8-[(3,4-dimethoxyphenyl)methylidene]-4,5,6,7-tetrahydrochromene-3-carbonitrile |
InChI |
InChI=1S/C27H28N2O5/c1-30-21-10-8-16(13-23(21)32-3)12-18-6-5-7-19-25(20(15-28)27(29)34-26(18)19)17-9-11-22(31-2)24(14-17)33-4/h8-14,25H,5-7,29H2,1-4H3/b18-12- |
InChI Key |
BVCLYSPLOMWMFS-PDGQHHTCSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/CCCC3=C2OC(=C(C3C4=CC(=C(C=C4)OC)OC)C#N)N)OC |
SMILES |
COC1=C(C=C(C=C1)C=C2CCCC3=C2OC(=C(C3C4=CC(=C(C=C4)OC)OC)C#N)N)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2CCCC3=C2OC(=C(C3C4=CC(=C(C=C4)OC)OC)C#N)N)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.